Cas no 501-02-0 (Piperidine,2-methyl-6-(1E)-1-propen-1-yl-, (2R,6R)-)

• Product name: Piperidine,2-methyl-6-(1E)-1-propen-1-yl-, (2R,6R)-
• CAS No: 501-02-0
• MF: C₉H₁₇N
• MW: 139.23798
• CID: 371977
• PubChem ID: 5281689

Piperidine,2-methyl-6-(1E)-1-propen-1-yl-, (2R,6R)- Chemical and Physical Properties

Names and Identifiers

• Piperidine,2-methyl-6-(1E)-1-propen-1-yl-, (2R,6R)-
• (2R,6R)-2-methyl-6-prop-1-enyl-piperidine
• (-)-Pinidine
• 2-Methyl-6-(1-propenyl)piperidine (2R-(2alpha,6alpha(E)))-
• NS00094148
• CHEBI:8217
• (2R,6R)-2-methyl-6-[(1E)-prop-1-en-1-yl]piperidine
• Piperidine, 2-methyl-6-(1-propenyl)-, (2R-(2alpha,6alpha(E)))-
• (2R,6R)-2-methyl-6-[(E)-prop-1-enyl]piperidine
• Q27107983
• (2R,6R)-2-Methyl-6-(1E)-1-propen-1-ylpiperidine
• 501-02-0
• DTXSID701241341
• Pinidine

• Inchi： InChI=1S/C9H17N/c1-3-5-9-7-4-6-8(2)10-9/h3,5,8-10H,4,6-7H2,1-2H3/b5-3+/t8-,9+/m1/s1
• InChI Key： CXQRNYIKPJXYLU-ZHBVTVBMSA-N
• SMILES： CC=CC1CCCC(N1)C

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03